Cas no 2228980-16-1 ((1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2,2-dimethylcyclopropyl)methanol)

• Product Name: (1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2,2-dimethylcyclopropyl)methanol
• CAS No: 2228980-16-1
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 5913974
• PubChem ID: 165701568
• Update Time: 2025-07-09

(1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2,2-dimethylcyclopropyl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2,2-dimethylcyclopropyl)methanol
• EN300-1773356
• 2228980-16-1
• (1-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2,2-dimethylcyclopropyl)methanol

• Inchi： 1S/C12H18N2O/c1-11(2)6-12(11,7-15)10-8-4-3-5-9(8)13-14-10/h15H,3-7H2,1-2H3,(H,13,14)
• InChI Key： HFESZRLUKAHBMV-UHFFFAOYSA-N
• SMILES： OCC1(C2C3CCCC=3NN=2)CC1(C)C

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 48.9Ų

Additional information on (1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2,2-dimethylcyclopropyl)methanol

Introduction to (1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2,2-dimethylcyclopropyl)methanol (CAS No. 2228980-16-1)

(1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2,2-dimethylcyclopropyl)methanol is a heterocyclic compound featuring a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 2228980-16-1, belongs to a class of molecules known for their potential biological activity and structural complexity. The presence of a cyclopentacpyrazole core and a dimethylcyclopropyl substituent makes it an intriguing candidate for further investigation in medicinal chemistry.

The cyclopentacpyrazole scaffold is a fused bicyclic system consisting of a cyclopentane ring and a pyrazole ring. This particular arrangement imparts unique electronic and steric properties to the molecule, which can be exploited in the design of bioactive compounds. The 3-position of the cyclopentacpyrazole ring is particularly noteworthy, as it serves as a key site for functionalization and interaction with biological targets. In the case of (1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2,2-dimethylcyclopropyl)methanol, the methanol group at this position introduces polarity and potential hydrogen bonding capabilities.

The dimethylcyclopropyl moiety appended to the molecule adds another layer of complexity. This substituent not only influences the overall shape and size of the molecule but also affects its solubility and metabolic stability. The steric hindrance provided by the dimethylcyclopropyl group can be particularly advantageous in designing molecules that exhibit selective binding to biological targets. This feature has made such structures attractive for drug discovery efforts aimed at modulating enzyme activity and receptor interactions.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. Studies utilizing molecular docking techniques have suggested that (1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2,2-dimethylcyclopropyl)methanol may interact with various protein targets. For instance, preliminary simulations indicate potential binding affinity with enzymes involved in metabolic pathways relevant to inflammation and cancer. These findings align with the growing interest in developing small molecule inhibitors that can modulate these pathways.

In addition to its potential as a lead compound for drug development, (1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2,2-dimethylcyclopropyl)methanol has also been explored as a building block for more complex scaffolds. By modifying its structure through further functionalization or derivatization, researchers aim to enhance its pharmacological properties. The versatility of this compound lies in its ability to serve as a platform for generating libraries of analogs with tailored biological activities.

The synthesis of (1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2,2-dimethylcyclopropyl)methanol presents unique challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it more feasible to access such molecules. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to construct the desired framework with high efficiency and selectivity. These advancements have opened up new avenues for exploring the synthetic potential of heterocyclic compounds like this one.

From a chemical biology perspective, understanding the interactions between (1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2,2-dimethylcyclopropyl)methanol and biological targets is crucial for developing effective therapeutic agents. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the molecular structures of complexes formed between this compound and its targets. These structural insights provide valuable information for optimizing drug-like properties such as binding affinity and selectivity.

The pharmacokinetic profile of (1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2,2-dimethylcyclopropyl)methanol is another critical aspect that needs to be evaluated. Factors such as solubility, stability in biological fluids, and metabolic clearance rate significantly influence its potential as a drug candidate. Preclinical studies are often conducted to assess these parameters and identify any liabilities that need to be addressed before moving into human trials. The integration of computational modeling with experimental data has streamlined this process considerably.

The broader significance of compounds like (1-{1H,}4{,}5{,}6{,}7{,}8{,}9{,}10{,}11{,}12{,}13{,}14{,}15{,}16{-}{C}}{17}{18}{19}{20}{21}{22}{23}{24}{25}{26}{27}{28}{29}{30}) is evident from their role in advancing our understanding of disease mechanisms and developing novel therapeutic strategies. As research continues to uncover new biological functions and pathways associated with these molecules, their importance in drug discovery is only expected to grow further